Cas no 121842-76-0 ((R)-2-Bromo-4-phenylbutyric acid)

121842-76-0 structure
Product Name:(R)-2-Bromo-4-phenylbutyric acid
CAS No:121842-76-0
Molecular Formula:C10H11BrO2
Molecular Weight:243.09700
CID:2128207
(R)-2-Bromo-4-phenylbutyric acid Properties
Names and Identifiers
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- (R)-2-Bromo-4-phenylbutyric acid
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Computed Properties
- Exact Mass: 241.99400
Experimental Properties
- LogP: 2.46730
- PSA: 37.30000
(R)-2-Bromo-4-phenylbutyric acid Related Literature
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Toshiya Sakata,Shoichi Nishitani,Taira Kajisa RSC Adv., 2020,10, 16999-17013
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Anthony K. Cheetham,Thomas D. Bennett,François-Xavier Coudert,Andrew L. Goodwin Dalton Trans., 2016,45, 4113-4126
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Sture Nordholm Phys. Chem. Chem. Phys., 2003,5, 136-150
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Evgenia P. Gilshteyn,Tanja Kallio,Petri Kanninen,Anton S. Anisimov RSC Adv., 2016,6, 93915-93921
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Kun Zhang,Yuning Wang,Meiling Wu,Yujie Liu,Dongyun Shi,Baohong Liu Chem. Sci., 2018,9, 8089-8093
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Amir Sajad Esmaeily,Shaun Mills,J. M. D. Coey Nanoscale, 2017,9, 5205-5211
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Shihu Wang,Ronald G. Larson Soft Matter, 2013,9, 480-486
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Hao-Ran Jia,Ya-Xuan Zhu,Qiu-Yi Duan,Fu-Gen Wu Chem. Soc. Rev., 2021,50, 6240-6277
121842-76-0 ((R)-2-Bromo-4-phenylbutyric acid) Related Products
- 57-91-0(Alpha-Estradiol)
- 446-32-2(2-Amino-4-fluorobenzoic acid)
- 459-04-1(2-(4-fluorophenyl)acetyl chloride)
- 503-74-2(Isovaleric acid)
- 498-95-3(piperidine-3-carboxylic acid)
- 60-82-2(Phloretin)
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 458-09-3(2-(3-fluoro-4-hydroxyphenyl)acetic acid)
- 455-19-6(4-(Trifluoromethyl)benzaldehyde)
- 2682-20-4(2-methyl-2,3-dihydro-1,2-thiazol-3-one)
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